Cas no 1049022-93-6 (Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate)

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a piperazine core functionalized with a 6-bromopyridine-2-carbonyl group and a tert-butoxycarbonyl (Boc) protecting group, enhancing its utility in selective derivatization. The bromine substituent offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. The Boc group provides stability while allowing deprotection under mild acidic conditions, facilitating downstream modifications. This compound is particularly advantageous for constructing complex heterocyclic frameworks, making it a key building block in medicinal chemistry and drug discovery applications. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic workflows.

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate structure

1049022-93-6 structure

Product Name:Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate

CAS No:1049022-93-6

MF:C₁₅H₂₀BrN₃O₃

MW:370.241602897644

MDL:MFCD28967484

CID:4783680

Update Time:2025-10-28

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate
- 4-(6-Bromopyridine-2-carbonyl)-piperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate
- MDL： MFCD28967484
- Inchi： 1S/C15H20BrN3O3/c1-15(2,3)22-14(21)19-9-7-18(8-10-19)13(20)11-5-4-6-12(16)17-11/h4-6H,7-10H2,1-3H3
- InChI Key： YDSKRDZTYXESNQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(N2CCN(C(=O)OC(C)(C)C)CC2)=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 417
XLogP3: 2.3
Topological Polar Surface Area: 62.7

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	186438-2.500g	tert-Butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate, 95%	1049022-93-6	95%	2.500g	$1650.00	2023-09-07

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Related Literature

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Additional information on Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6)

Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both 6-bromopyridine and tert-butyl carboxylate moieties enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for piperazine-based compounds has surged, driven by their applications in developing kinase inhibitors, antiviral agents, and CNS-targeting drugs. Researchers frequently search for "1049022-93-6 synthesis" or "Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate uses," reflecting its significance in medicinal chemistry. Its 6-bromopyridine group enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, which are critical for creating diversified drug candidates.

The compound's tert-butyloxycarbonyl (Boc) protecting group is another highlight, offering stability during multi-step syntheses while allowing selective deprotection under mild acidic conditions. This feature aligns with the growing trend toward "green chemistry" and "sustainable synthesis," as it minimizes waste and improves yield efficiency. Laboratories often inquire about "Boc-protected piperazine derivatives" or "1049022-93-6 solubility," underscoring its practical utility.

From a structural perspective, Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate exhibits a balanced lipophilicity, which is crucial for optimizing drug bioavailability. Its molecular weight (C15H20BrN3O3) and hydrogen-bonding capacity make it suitable for fragment-based drug design (FBDD), a hot topic in "AI-driven drug discovery." Computational chemists frequently explore "1049022-93-6 molecular docking" to predict its binding affinity with target proteins.

Quality control of this compound is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity >98%. Suppliers emphasizing "high-purity 1049022-93-6" or "GMP-grade piperazine intermediates" cater to stringent industry standards. Additionally, its storage stability under inert atmospheres (e.g., argon) aligns with best practices for "air-sensitive reagents," a common concern among synthetic chemists.

In summary, Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6) bridges cutting-edge research and industrial applications. Its dual functionality as a pharmacophore and synthetic building block positions it at the forefront of innovations in "precision medicine" and "combinatorial chemistry." As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing therapeutic development.